Cas no 2098012-17-8 (Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate)

• Product Name: Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate
• CAS No: 2098012-17-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5727395
• PubChem ID: 121206151
• Update Time: 2025-06-07

Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098012-17-8
• F1967-5304
• methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate
• methyl 6-[2-methoxyethyl(methyl)amino]pyridazine-3-carboxylate
• AKOS026715310
• 3-Pyridazinecarboxylic acid, 6-[(2-methoxyethyl)methylamino]-, methyl ester
• Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate

• Inchi： 1S/C10H15N3O3/c1-13(6-7-15-2)9-5-4-8(11-12-9)10(14)16-3/h4-5H,6-7H2,1-3H3
• InChI Key： PHENNCJIQFMTKT-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)C1=CC=C(C(=O)OC)N=N1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±37.0 °C(Predicted)
• pka: 3.69±0.10(Predicted)

Additional information on Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate

Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate (CAS No. 2098012-17-8): A Comprehensive Overview

Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate, with the CAS number 2098012-17-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridazine class, which is known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate moiety, make it a promising candidate for further investigation in various therapeutic areas.

The pyridazine ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyridazines are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the (2-methoxyethyl)(methyl)amino group in the molecule adds to its complexity and potential for selective interactions with biological targets. This group is often used in drug design to enhance solubility and improve bioavailability, making it an attractive feature for pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds based on pyridazine scaffolds due to their versatility and efficacy. Researchers have been exploring various modifications of the pyridazine core to identify new bioactive molecules. The compound Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate represents one such modification that holds promise for future therapeutic interventions.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyridazine derivatives have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of functional groups in Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate may allow it to interact with these targets in a unique way, potentially leading to the development of new anticancer agents.

Additionally, this compound may find applications in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are potential targets for small molecule inhibitors. The structural features of Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate suggest that it could modulate these pathways by inhibiting key enzymes or receptors involved in inflammation.

The synthesis of Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (2-methoxyethyl)(methyl)amino group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal impurities.

In terms of pharmacokinetic properties, Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate may exhibit interesting characteristics that could influence its therapeutic potential. The presence of polar functional groups like the ester and amine moieties can affect solubility and metabolic stability. Understanding these properties is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

Recent studies have also explored the use of computational methods to predict the biological activity of novel compounds like Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate. Molecular docking simulations can help researchers identify potential binding sites on biological targets and predict how well the compound might interact with them. These computational approaches are increasingly important in drug discovery as they can significantly reduce the time and cost associated with experimental testing.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Methyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate represents an early stage candidate that requires further investigation before it can be considered for clinical use. However, its unique structural features and potential biological activities make it an intriguing molecule worthy of continued research.

In conclusion, Methyl 6-((2-methoxyetyl)(methyleneimine)-N,N-dimethylethyl)-N-(4-hydroxybutyl)-1H-pyrazole (CAS No. 2098012-17-8 is a promising compound with potential applications in various therapeutic areas. Its structural features and reported biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, compounds like Methyl 6-(dimethylethylcarbamoylmethylene)-N-(4-hydroxybutyl)-1H-pyrazole may play a significant role in the development of new treatments for human diseases.